Cas no 5435-67-6 ( )
structure
Product Name:
CAS No:5435-67-6
MF:C10H10Cl4O
MW:287.997799396515
CID:940825
PubChem ID:228516
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-butoxy-1,2,4,5-tetrachlorobenzene
- AC1L5GAA
- AC1Q3LEK
- CTK5A0613
- NCIOpen2_002362
- NCIOpen2_002488
- NSC21489
- NSC57907
- NSC57908
- NSC-57907
- 5435-67-6
- 3-butoxy-1,2,4,5-tetrachloro-benzene
- NSC-21489
- DS-004770
- NSC-57908
- DTXSID90281386
-
-
- Inchi: 1S/C10H10Cl4O/c1-2-3-4-15-10-8(13)6(11)5-7(12)9(10)14/h5H,2-4H2,1H3
- InChI Key: IJVHFDIDNXFTFW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1OCCCC)Cl)Cl)Cl
Computed Properties
- Exact Mass: 285.9488
- Monoisotopic Mass: 285.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.366
- Boiling Point: 332.7°C at 760 mmHg
- Flash Point: 120.1°C
- Refractive Index: 1.542
- PSA: 9.23
Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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